6α,9α-Difluoroprednisolone
6α,9α-Difluoroprednisolone
Brand Name:
Vulcanchem
CAS No.:
806-29-1
VCID:
VC0046164
InChI:
InChI=1S/C21H26F2O5/c1-18-5-3-11(25)7-14(18)15(22)8-13-12-4-6-20(28,17(27)10-24)19(12,2)9-16(26)21(13,18)23/h3,5,7,12-13,15-16,24,26,28H,4,6,8-10H2,1-2H3/t12-,13-,15-,16-,18-,19-,20-,21-/m0/s1
SMILES:
CC12CC(C3(C(C1CCC2(C(=O)CO)O)CC(C4=CC(=O)C=CC43C)F)F)O
Molecular Formula:
C21H26F2O5
Molecular Weight:
396.4 g/mol
6α,9α-Difluoroprednisolone
CAS No.: 806-29-1
Reference Standards
VCID: VC0046164
Molecular Formula: C21H26F2O5
Molecular Weight: 396.4 g/mol
CAS No. | 806-29-1 |
---|---|
Product Name | 6α,9α-Difluoroprednisolone |
Molecular Formula | C21H26F2O5 |
Molecular Weight | 396.4 g/mol |
IUPAC Name | (6S,8S,9R,10S,11S,13S,14S,17R)-6,9-difluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one |
Standard InChI | InChI=1S/C21H26F2O5/c1-18-5-3-11(25)7-14(18)15(22)8-13-12-4-6-20(28,17(27)10-24)19(12,2)9-16(26)21(13,18)23/h3,5,7,12-13,15-16,24,26,28H,4,6,8-10H2,1-2H3/t12-,13-,15-,16-,18-,19-,20-,21-/m0/s1 |
Standard InChIKey | ABUISBDTYAZRHY-RBKZJGKHSA-N |
Isomeric SMILES | C[C@]12C[C@@H]([C@]3([C@H]([C@@H]1CC[C@@]2(C(=O)CO)O)C[C@@H](C4=CC(=O)C=C[C@@]43C)F)F)O |
SMILES | CC12CC(C3(C(C1CCC2(C(=O)CO)O)CC(C4=CC(=O)C=CC43C)F)F)O |
Canonical SMILES | CC12CC(C3(C(C1CCC2(C(=O)CO)O)CC(C4=CC(=O)C=CC43C)F)F)O |
Synonyms | 6α,9-difluoro-11β,17,21-trihydroxy-pregna-1,4-diene-3,20-dione; 6-alpha-Fluoro-isoflupredone; 6α,9-Difluoroprednisolone; NSC 77021 |
PubChem Compound | 101859 |
Last Modified | Nov 11 2021 |
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